2-(allylthio)-N-[2-(4-morpholinyl)ethyl]benzamide

• IUPAC Name: N-(2-morpholin-4-ylethyl)-2-prop-2-enylsulfanylbenzamide
• InChI: InChI=1S/C16H22N2O2S/c1-2-13-21-15-6-4-3-5-14(15)16(19)17-7-8-18-9-11-20-12-10-18/h2-6H,1,7-13H2,(H,17,19)
• InChI Key: CAHZPLNXGHFBOV-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=CC=CC=C1C(=O)NCCN2CCOCC2
• Molecular Formula: C16H22N2O2S
• Molecular Weight: 306.4 g/mol

Description

2-(allylthio)-N-[2-(4-morpholinyl)ethyl]benzamide, also known as AMTB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. AMTB is a selective antagonist of the transient receptor potential ankyrin 1 (TRPA1) ion channel, which is involved in pain and inflammation pathways.

Scientific Research Applications

2-(allylthio)-N-[2-(4-morpholinyl)ethyl]benzamide has been used in scientific research to investigate the role of TRPA1 in various physiological and pathological processes. TRPA1 is involved in pain and inflammation pathways, and its activation has been implicated in conditions such as asthma, chronic obstructive pulmonary disease (COPD), and chronic pain. This compound has been shown to inhibit TRPA1 activation and reduce pain and inflammation in animal models of these conditions.

Mechanism of Action

TRPA1 is a non-selective cation channel that is activated by various stimuli, including oxidative stress, irritants, and temperature changes. TRPA1 activation leads to calcium influx and subsequent activation of downstream signaling pathways that promote pain and inflammation. 2-(allylthio)-N-[2-(4-morpholinyl)ethyl]benzamide acts as a selective antagonist of TRPA1 by binding to the channel and preventing its activation by stimuli.
Biochemical and Physiological Effects:
This compound has been shown to reduce pain and inflammation in animal models of various conditions. In a study of COPD, this compound reduced airway inflammation and improved lung function in mice. In a study of chronic pain, this compound reduced pain behaviors in rats. This compound has also been shown to reduce cough and airway hyperresponsiveness in animal models of asthma.

Advantages and Limitations for Lab Experiments

2-(allylthio)-N-[2-(4-morpholinyl)ethyl]benzamide is a selective antagonist of TRPA1, which makes it a useful tool for investigating the role of TRPA1 in various physiological and pathological processes. However, its limited solubility in water and low yield may make it difficult to use in some experiments. In addition, its specificity for TRPA1 may limit its usefulness in studying other ion channels or signaling pathways.

Future Directions

Future research on 2-(allylthio)-N-[2-(4-morpholinyl)ethyl]benzamide could focus on its potential therapeutic applications in human diseases. Clinical trials could be conducted to investigate its efficacy and safety in treating conditions such as COPD, asthma, and chronic pain. In addition, further studies could be conducted to investigate the role of TRPA1 in other physiological and pathological processes, and to identify other compounds that could modulate TRPA1 activity.

Synthesis Methods

The synthesis of 2-(allylthio)-N-[2-(4-morpholinyl)ethyl]benzamide involves several steps, including the reaction of 2-mercaptobenzoic acid with allyl bromide to form 2-(allylthio)benzoic acid. This compound is then reacted with 2-(4-morpholinyl)ethylamine to produce this compound. The overall yield of this compound is approximately 30%.